Metofenazate
Metofenazate
Metofenazate is a phenothiazine derivative having a chloro subsitituent at the 2-position and a 4-substituted 3-(piperazin-1-yl)propyl group at the N-10 position. It is a N-alkylpiperazine, an organochlorine compound and a member of phenothiazines.
Brand Name:
Vulcanchem
CAS No.:
388-51-2
VCID:
VC0048231
InChI:
InChI=1S/C31H36ClN3O5S/c1-37-26-19-22(20-27(38-2)30(26)39-3)31(36)40-18-17-34-15-13-33(14-16-34)11-6-12-35-24-7-4-5-8-28(24)41-29-10-9-23(32)21-25(29)35/h4-5,7-10,19-21H,6,11-18H2,1-3H3
SMILES:
COC1=CC(=CC(=C1OC)OC)C(=O)OCCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl
Molecular Formula:
C31H36ClN3O5S
Molecular Weight:
598.2 g/mol
Metofenazate
CAS No.: 388-51-2
Reference Standards
VCID: VC0048231
Molecular Formula: C31H36ClN3O5S
Molecular Weight: 598.2 g/mol
CAS No. | 388-51-2 |
---|---|
Product Name | Metofenazate |
Molecular Formula | C31H36ClN3O5S |
Molecular Weight | 598.2 g/mol |
IUPAC Name | 2-[4-[3-(2-chlorophenothiazin-10-yl)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate |
Standard InChI | InChI=1S/C31H36ClN3O5S/c1-37-26-19-22(20-27(38-2)30(26)39-3)31(36)40-18-17-34-15-13-33(14-16-34)11-6-12-35-24-7-4-5-8-28(24)41-29-10-9-23(32)21-25(29)35/h4-5,7-10,19-21H,6,11-18H2,1-3H3 |
Standard InChIKey | BAQLUVXNKOTTHU-UHFFFAOYSA-N |
SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)OCCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl |
Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)OCCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl |
Description | Metofenazate is a phenothiazine derivative having a chloro subsitituent at the 2-position and a 4-substituted 3-(piperazin-1-yl)propyl group at the N-10 position. It is a N-alkylpiperazine, an organochlorine compound and a member of phenothiazines. |
Related CAS | 522-23-6 (difumarate) |
Synonyms | 3,4,5-Trimethoxybenzoic Acid 2-[4-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-1-piperazinyl]ethyl Ester; 2-[4-[3-(2-Chlorophenothiazin-10-yl)propyl]-1-piperazinyl]ethyl 3,4,5-Trimethoxybenzoate; Methophenazine; T 5; |
PubChem Compound | 9800 |
Last Modified | Nov 11 2021 |
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